Cas no 137066-45-6 (1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone)

• Product Name: 1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone
• CAS No: 137066-45-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 901586
• Update Time: 2026-04-29

1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(2-hydroxyethyl)-2-Piperazinone
• 1-ETHYL-4-(2-HYDROXYETHYL)PIPERAZIN-2-ONE
• 4-(2-HYDROXYBUTYL)PIPERAZIN-2-ONE
• Piperazinone, 1-ethyl-4-(2-hydroxyethyl)- (9CI)

Computed Properties

• Exact Mass: 172.12128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.8

Experimental Properties

• PSA: 43.78